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Compound of Interest

Compound Name: N-(5-Methyl-2-thienyl)benzamide
Cat. No.: B14919037
Get Quote

Executive Summary

Immediate Action Required: Treat N-(5-Methyl-2-thienyl)benzamide as Hazardous Organic
Waste. Do not dispose of this compound down the drain or in general trash. Due to the
presence of sulfur (thiophene ring) and nitrogen (amide linkage), the only compliant disposal
method is high-temperature incineration at an approved facility to prevent the release of toxic
oxides (SOx/NOX).

Risk Classification:
¢ Primary Hazard: Irritant (Skin/Eye/Respiratory).
e Secondary Hazard: Potential aquatic toxicity (characteristic of thiophene derivatives).

» Waste Code (RCRA): Not specifically P- or U-listed; classify as D001 (Ignitable) if in
flammable solvent, or general Hazardous Chemical Waste based on toxicity characteristics.

Chemical Profile & Hazard Identification
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Note: Specific SDS data for this exact analog is often limited. The following data is synthesized
from structural analogs (Benzamides and Alkylthiophenes) using the Read-Across method.

Property Specification

Chemical Name N-(5-Methyl-2-thienyl)benzamide

Molecular Formula C12H11:NOS

Molecular Weight 217.29 g/mol

Physical State Solid (typically off-white to yellow powder)
Solubility Low in water; soluble in DMSO, Methanol, DCM

H315: Causes skin irritationH319: Causes
Key Hazards serious eye irritationH335: May cause

respiratory irritation

Structural Safety Analysis

The molecule contains two distinct functional groups that dictate its disposal:

e Thiophene Ring: Sulfur-containing heterocycle. Improper combustion can release sulfur
dioxide (SO2).

e Benzamide Linkage: Nitrogen-containing amide. Requires proper thermal destruction to
avoid generating nitrogen oxides (NOXx) or cyanides under incomplete combustion.

Pre-Disposal Handling & Segregation[1]
A. Solid Waste (Pure Substance)

o Containment: Transfer the solid into a wide-mouth HDPE or glass jar.
o Labeling: Attach a hazardous waste tag immediately.
o Required Fields: Chemical Name (No abbreviations), "Toxic," "Irritant,” and Start Date.

e Segregation: Store with Solid Organic Toxins.
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o Incompatible: Do not store with strong oxidizers (e.g., nitric acid, perchlorates) as
thiophenes can react vigorously.

B. Liquid Waste (Solutions)

e Solvent Check: Identify the solvent (e.g., DMSO, Methanol).
e Segregation:
o Halogenated: If dissolved in DCM or Chloroform -> Halogenated Organic Waste.
o Non-Halogenated: If dissolved in Methanol or DMSO -> Non-Halogenated Organic Waste.

o Concentration Limit: If the concentration is >10%, mark the container as "High
Concentration.”

Disposal Protocols
Protocol A: Solid Waste Disposal

For expired pure substance or contaminated solid debris (gloves, weighing boats).

Collection: Place all contaminated solids into a clear, 6-mil polyethylene bag or a dedicated
solid waste drum.

e Sealing: Twist and tape the bag neck (gooseneck seal) to prevent dust escape.

e Secondary Containment: Place the sealed bag into the laboratory's satellite accumulation
area container (must be closed when not in use).

o Final Disposal: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for Incineration.

Protocol B: Liquid Waste Disposal

For reaction mixtures or mother liquors.

e pH Check: Ensure the solution is neutral (pH 6-8). Thiophene amides can hydrolyze in strong
acids/bases, potentially releasing more volatile thiophene derivatives.
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o Bulking: Pour into the appropriate solvent waste carboy (Halogenated vs. Non-Halogenated).

o Precipitation Caution: If the compound precipitates upon mixing with other waste, stop
immediately. Create a separate waste stream labeled "High Solids Organic Waste."

Emergency Spill Response Workflow

Visualizing the Response Plan The following decision tree outlines the immediate steps for a

spill in the laboratory.

Spill Detected

Assess Volume & State

Solid Spill (Powder) Liquid Spill (Solution)
1. Avoid Dust (Do NOT Sweep) 1. Contain with absorbent pads
2. Cover with damp paper towels 2. Cover with vermiculite/sand
3. Scoop into bag 3. Scoop into bag

N

Clean Surface with Soap/Water

Label as Hazardous Waste

(Tag: Contaminated Debris)

Click to download full resolution via product page

Caption: Decision logic for responding to N-(5-Methyl-2-thienyl)benzamide spills. Note the
specific instruction to avoid dry sweeping solids to prevent inhalation.
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Regulatory Compliance & Waste Codes

Regulation CodelClassification Requirement
Characterize by
US EPA (RCRA) Not Listed (P/U) toxicity/ignitability. Use D001 if
in flammable solvent.
Dispose per European Waste
) ] Catalogue (EWC) code 07 01
EU CLP Irritant (Xi) )
04* (organic
solvents/solutions).
If in solution, regulate based
DOT (Transport) Not Regulated (Solid) on the solvent (e.g., UN 1993

for Flammable Liquid).

Mechanism of Thermal Destruction

Why incineration? The thiophene ring requires high temperatures (>1000°C) to break the C-S
bonds completely. ngcontent-ng-c2699131324="" nghost-ng-c2339441298="" class="ng-star-

inserted display">

Standard scrubbers at the incineration facility capture the resulting acidic gases (SOx/NOX).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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